Cas no 1593765-64-0 (3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1593765-64-0
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6222934
• PubChem ID: 116027550
• Update Time: 2025-10-29

3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid
• 3-[(But-2-yn-1-yl)amino]pyrazine-2-carboxylic acid
• EN300-1449004
• 1593765-64-0
• 3-[(But-2-yn-1-yl)amino]pyrazine-2-carboxylicacid

• Inchi： 1S/C9H9N3O2/c1-2-3-4-11-8-7(9(13)14)10-5-6-12-8/h5-6H,4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： WBMBFHIRPAZGMV-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)NCC#CC)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid

3-(But-2-Yn-1-Yl)Aminopyrazine-2-Carboxylic Acid: A Comprehensive Overview

The compound 3-(but-2-yn-1-yl)aminopyrazine-2-carboxylic acid, identified by the CAS number 1593765-64-0, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and synthetic versatility.

The synthesis of 3-(but-2-yn-1-yl)aminopyrazine derivatives has been a focal point in recent research, particularly due to their potential as building blocks in drug discovery and material science. The incorporation of the butynyl group into the pyrazine ring introduces unique electronic and steric properties, making this compound an interesting candidate for further exploration.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry, especially in the development of antitumor agents and antimicrobial compounds. The carboxylic acid functionality in this compound adds another layer of reactivity, enabling it to participate in various chemical transformations such as esterification and amidation, which are crucial for drug delivery systems.

The structural features of 3-(but-2-yne)aminopyrazine make it a valuable substrate for click chemistry reactions, particularly those involving azides and alkynes. This has led to its use in the synthesis of complex molecules with high precision and efficiency.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of certain enzyme activities, which could pave the way for its use in treating various diseases. Its ability to interact with biological targets through non-covalent interactions further underscores its potential in drug design.

The CAS registry number 1593765 serves as a unique identifier for this compound, facilitating its identification and referencing in scientific literature and databases. This ensures that researchers can easily locate and cite relevant studies related to this compound.

In conclusion, 3-(butynyl)aminopyrazine carboxylic acid represents a significant advancement in organic chemistry, offering a versatile platform for further research and development across multiple disciplines.